Cas no 26472-41-3 (Humulone)

Humulone（ α- Lupulic acid), an isoprenylated phloroglucinol derivative, is an effective cyclooxygenase-2 (COX-2) inhibitor Humulone acts as a positive regulator of GABAA receptors at low micromolar concentrations Humulone is a bone resorption inhibitor Humulone has antioxidant \ antiangiogenic and apoptosis inducing properties

Humulone structure

Product Name:Humulone

CAS No:26472-41-3

Molecular Formula:C₂₁H₃₀O₅

Molecular Weight:362.4599

CID:260295

PubChem ID:442911

Humulone Properties

Names and Identifiers

- 2,4-Cyclohexadien-1-one,3,5,6-trihydroxy-4,6-bis(3-methyl-2-buten-1-yl)-2-(3-methyl-1-oxobutyl)-, (6R)-
- Humulone
- (6S)-3,5,6-trihydroxy-2-(3-methylbutanoyl)-4,6-bis(3-methylbut-2-enyl)cyclohexa-2,4-dien-1-one
- 2,4-Cyclohexadien-1-one,3,5,6-trihydroxy-4,6-bis(3-methyl-2-buten-1-yl)-2-(3-methyl-1-oxobutyl...
- (6R)-3,5,6-trihydroxy-2-isovaleryl-4,6-bis(3-methylbut-2-enyl)cyclohexa-2,4-dienone
- (R)-2.3.6-Trihydroxy-1.3-bis-(3-methyl-buten-(2)-yl)-5-isovaleryl-cyclohexadien-(1.5)-on-(4)
- (R)-3,5,6-Trihydroxy-2-isovaleryl-4,6-bis-(3-methyl-but-2
- (R)-3,5,6-trihydroxy-2-isovaleryl-4,6-bis-(3-methyl-but-2-enyl)-cyclohexa-2,4-dienone
- (R)-3,5,6-trihydroxy-4,6-bis(3-methyl-2-butenyl)-2-(3-methyl-1-oxobutyl)-2,4-cyclohexadien-1-one
- A-Bitter acid
- Humulon
- Humulus Extract
- 3,5,6-Trihydroxy-2-(3-methylbutanoyl)-4,6-bis(3-methyl-2-butenyl)-2,4-cyclohexadien-1-one #
- (6R)-3,5,6-trihydroxy-2-(3-methylbutanoyl)-4,6-bis(3-methylbut-2-en-1-yl)cyclohexa-2,4-dien-1-one
- ((r)-3,5,6-trihydroxy-4,6-bis(3-methyl-2-butenyl)-2-(3-methyl-1oxobutyl)-2,4-cyclohexadien-1-one)
- VMSLCPKYRPDHLN-OAQYLSRUSA-N
- alpha-Lupulic acid
- 1,4,6-Trihydroxy-1,3-bis(2-isopentenyl)-5-isovaleryl-3,5-cyclohexadien-2-on
- alpha-Humulon
- DTXSID501019081
- Q419456
- 2,4-Cyclohexadien-1-one, 3,5,6-trihydroxy-2-isovaleryl-4,6-bis(3-methyl-2-butenyl)-, (R)-(-)-
- (6R)-3,5,6-trihydroxy-2-(3-methylbutanoyl)-4,6-bis(3-methylbut-2-enyl)cyclohexa-2,4-dien-1-one
- 2,4-Cyclohexadien-1-one, 3,5,6-trihydroxy-4,6-bis(3-methyl-2-butenyl)-2-(3-methyl-1-oxobutyl)-, (R)-
- 2,4-Cyclohexadien-1-one, 3,5,6-trihydroxy-4,6-bis(3-methyl-2-buten-1-yl)-2-(3-methyl-1-oxobutyl)-, (6R)-
- Humulone (R-Humulone)
- NCGC00160174-01!HUMULONE
- SCHEMBL13629033
- CHEBI:5769
- (6R)-3, 5, 6-trihydroxy-2-(3-methylbutanoyl)-4, 6-bis(3-methylbut-2-enyl)cyclohexa-2, 4-dien-1-one
- CHEMBL1592914
- NS00051310
- SCHEMBL17584889
- (-)-(R)-Humulone
- SCHEMBL144835
- MS-25761
- CS-0032512
- (+)-humulone
- NCGC00160174-01
- 26472-41-3
- HY-N6084
- CHEMBL3814665
- alpha-Bitter acid
- BDBM50177000
- 2',3'-Dihydro-3'beta,4',6'-trihydroxy-3'alpha,5'-bis(3-methyl-2-butenyl)-2'-oxoisovalerophenon
- AKOS015896738
- DTXSID901019083
- 3,5,6beta-Trihydroxy-2-isovaleryl-4,6alpha-bis(3-methyl-2-butenyl)-2,4-cyclohexadienon
- 176022-26-7
- NSC 56351
- (6R)-3,5,6-TRIHYDROXY-4,6-BIS(3-METHYL-2-BUTENYL)-2-(3-METHYL-1-OXOBUTYL)-2,4-CYCLOHEXADIEN-1-ONE
- SCHEMBL6125218
- (6R)-3,5,6-Trihydroxy-4-(3-methylbutanoyl)-2,6-bis(3-methyl-2-buten-1-yl)-2,4-cyclohexadien-1-one
- 2-Cyclohexadien-1-one, 3,5,6-trihydroxy-4,6-bis(3-methyl-2-butenyl)-2-(3-methyl-1-oxobutyl)-, 6(R)-
- EINECS 247-725-0
- DTXSID601019084
- .alpha.-Lupulic acid
- (-)-humulone
- KHB4767H3K
- Humolon
- CHEMBL463491
- (6S)-3,5,6-Trihydroxy-4,6-bis(3-methyl-2-buten-1-yl)-2-(3-methyl-1-oxobutyl)-2,4-cyclohexadien-1-one
- (6R)-3,5,6-trihydroxy-4-(3-methylbutanoyl)-2,6-bis(3-methylbut-2-enyl)cyclohexa-2,4-dien-1-one
- HUMULON [MI]
- CCRIS 7249
- NSC-56351
- .alpha.-Bitter acid
- Q28362389
- UNII-KHB4767H3K
- 1263285-59-1
- NSC56351
- 3,5,6-trihydroxy-4,6-bis(3-methylbut-2-en-1-yl)-2-(3-methylbutanoyl)cyclohexa-2,4-dien-1-one
- G12204
- (6R)-3,5,6-trihydroxy-2-(3-methylbutanoyl)-4,6-bis(3-methylbut-2-enyl)cyclo
- DA-69206
- TSP-42478394
- alpha Bitter acid
- a-Humulon
- InChIKey： VMSLCPKYRPDHLN-OAQYLSRUSA-N
- Inchi： InChI=1S/C21H30O5/c1-12(2)7-8-15-18(23)17(16(22)11-14(5)6)20(25)21(26,19(15)24)10-9-13(3)4/h7,9,14,23-24,26H,8,10-11H2,1-6H3/t21-/m1/s1
- SMILES： CC(=CCC1=C([C@](CC=C(C)C)(C(=O)C(=C1O)C(=O)CC(C)C)O)O)C

Computed Properties

Exact Mass: 362.20900
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 7
Monoisotopic Mass: 362.209
Heavy Atom Count: 26
Complexity: 711
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 4.2
Topological Polar Surface Area: 94.8A^2

Experimental Properties

LogP: 4.25220
PSA: 94.83000
Refractive Index: 1.6120 (estimate)
Boiling Point: 414.06°C (rough estimate)
Melting Point: 65-66.5 ºC
Flash Point: 313.4°C
Solubility: Insuluble (7.6E-3 g/L) (25 ºC),
Color/Form: Powder
Specific Rotation: D20 -212° (1.0 g in 15.5 g 96% alc)
Density: 1.157±0.06 g/cm3 (20 ºC 760 Torr),

Humulone Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P002TTM-5mg	2,4-Cyclohexadien-1-one, 3,5,6-trihydroxy-4,6-bis(3-methyl-2-buten-1-yl)-2-(3-methyl-1-oxobutyl)-, (6R)-	26472-41-3	99%	5mg	$792.00	2024-05-08
A2B Chem LLC	AB31162-5mg	2,4-Cyclohexadien-1-one, 3,5,6-trihydroxy-4,6-bis(3-methyl-2-buten-1-yl)-2-(3-methyl-1-oxobutyl)-, (6R)-	26472-41-3	98% by HPLC	5mg	$630.00	2024-04-20
MedChemExpress	HY-N6084-5mg	Humulone	26472-41-3	99.33%	5mg	￥6600	2024-07-21
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	H58340-10mg	(6S)-3,5,6-trihydroxy-2-(3-methylbutanoyl)-4,6-bis(3-methylbut-2-enyl)cyclohexa-2,4-dien-1-one	26472-41-3	,HPLC≥98%	10mg	¥1768.0	2023-09-07

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(CAS:26472-41-3)Humulone

Purity:99%/99%

Quantity:1mg/5mg

Price($):331.0/827.0